Cas no 81303-58-4 ( )

• Product Name: &nbsp
• CAS No: 81303-58-4
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 870747
• PubChem ID: 45081409
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonyl chloride, 3-cyano-1-methyl- (9CI)
• 3-cyano-1-methylpyrazole-4-carbonyl chloride
• 3-Cyano-1-methyl-1H-pyrazole-4-carbonyl chloride
• 81303-58-4
• DTXSID20664582
•  

• Inchi： 1S/C6H4ClN3O/c1-10-3-4(6(7)11)5(2-8)9-10/h3H,1H3
• InChI Key： NYALYIRLGCCHSE-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=NN(C)C=1)=O

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.7Ų